N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide

• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide
• InChI: InChI=1S/C9H12BrNO2S/c1-6-4-8(10)5-7(2)9(6)11-14(3,12)13/h4-5,11H,1-3H3
• InChI Key: QPROWEYSTFJVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NS(=O)(=O)C)C)Br
• Molecular Formula: C9H12BrNO2S
• Molecular Weight: 278.17 g/mol

Description

N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide, also known as BDMC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BDMC is a sulfonamide derivative and has been found to exhibit anti-inflammatory, antitumor, and antioxidant properties. In

Scientific Research Applications

• Chemical Structure Analysis and Bond Parameters N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide and related compounds have been studied for their chemical structure and bond parameters. These studies focus on the conformation of the N—H bond, bond angles, and hydrogen bonding characteristics in different methanesulfonanilides. These structural analyses are critical in understanding the reactivity and potential applications of these compounds in various fields, including material science and pharmaceuticals (Gowda, Foro, & Fuess, 2007).

• Chemoselectivity in Organic Synthesis Research on N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, which are structurally similar to N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide, reveals their use as chemoselective N-acylation reagents. This chemoselectivity is crucial in organic synthesis, allowing for more precise reactions and the development of complex organic compounds (Kondo, Sekimoto, Nakao, & Murakami, 2000).

• Sulfonation Processes Studies on the sulfonation of phenyl methanesulfonates, including those with 2,6-dimethyl substituents, contribute to our understanding of chemical reactions involving sulfonic acids. These insights are useful in industrial processes such as the manufacturing of dyes, pharmaceuticals, and other sulfur-containing compounds (Wit, Woldhuis, & Cerfontain, 2010).

• Pd-catalyzed N-arylation Research on the Pd-catalyzed N-arylation of methanesulfonamide, a process relevant to the chemical class of N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide, demonstrates its application in the synthesis of complex organic molecules. This method is noted for avoiding genotoxic impurities and byproducts, which is crucial in pharmaceutical synthesis (Rosen, Ruble, Beauchamp, & Navarro, 2011).

• Synthesis of 1-Methylsulfonylindoles N-(2-bromophenyl)-and N-(2-iodophenyl)methanesulfonamide, related to N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide, has been used in the synthesis of 1-methylsulfonyl-indoles. These compounds find applications in pharmaceuticals and other organic materials (Sakamoto, Kondo, Iwashita, Nagano, & Yamanaka, 1988).

• Bis-Phenols Precursors for Triarylmethane Cations N-substituted bis-phenols derived from compounds like N-(4-bromo-2,6-dimethylphenyl)methanesulfonamide have been studied for their role as precursors in generating triarylmethane cations. These cations are significant in color chemistry and dye manufacturing (Sarma, Tamuly, & Baruah, 2007).